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Compound of Interest

Compound Name: BYK 49187

Cat. No.: B1663723

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the preparation, storage, and handling of a
stock solution for the potent PARP-1 and PARP-2 inhibitor, BYK 49187. Adherence to this
protocol will ensure the accurate and reproducible preparation of this compound for use in
various research applications.

Introduction

BYK 49187 is a small molecule inhibitor of Poly (ADP-ribose) polymerase (PARP) enzymes,
specifically targeting PARP-1 and PARP-2. These enzymes play a critical role in DNA repair
and cell death pathways. Inhibition of PARP is a key strategy in cancer therapy, particularly in
cancers with deficiencies in other DNA repair pathways, such as those with BRCA1/2
mutations. Accurate preparation of BYK 49187 stock solutions is paramount for obtaining
reliable and reproducible results in both in vitro and in vivo studies.

Physicochemical and Biological Properties

A summary of the key properties of BYK 49187 is provided in the table below for easy
reference.
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Property

Value

Alternate Names

4,5-Dihydro-2-[4-(4-methyl-1H-imidazol-4-yl)-1-
piperidinyl]-6H-imidazo[4,5,1-ijj]quinolin-6-one

CAS Number 163120-31-8

Molecular Formula C19H21Ns0

Molecular Weight 335.4 g/mol

Target(s) PARP-1, PARP-2

Solubility < 16.77 mg/mL in ethanol; Insoluble in DMSO

Storage Temperature

Powder: -20°C; Stock Solution: -20°C or -80°C

Signaling Pathway of PARP Inhibition

The following diagram illustrates the central role of PARP enzymes in the DNA damage

response and how inhibitors like BYK 49187 intervene.
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Calculate Mass of
BYK 49187 Required

Weigh BYK 49187 Powder

Add Absolute Ethanol
to the Powder

Vortex to Dissolve

Visually Inspect for
Complete Dissolution

A

Aliquot into Sterile Tubes

Optional: Ultrasonicate
if Not Fully Dissolved

!

Store at -20°C or -80°C
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 To cite this document: BenchChem. [Application Notes and Protocols for the Preparation of
BYK 49187 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663723#how-to-prepare-byk-49187-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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